N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide

• IUPAC Name: N-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]-2-propylpentanamide
• InChI: InChI=1S/C21H35N3O3S/c1-4-7-19(8-5-2)21(25)22-11-16-28(26,27)24-14-12-23(13-15-24)20-10-6-9-18(3)17-20/h6,9-10,17,19H,4-5,7-8,11-16H2,1-3H3,(H,22,25)
• InChI Key: ACCOMIZVYUSTAN-UHFFFAOYSA-N
• Canonical SMILES: CCCC(CCC)C(=O)NCCS(=O)(=O)N1CCN(CC1)C2=CC=CC(=C2)C
• Molecular Formula: C21H35N3O3S
• Molecular Weight: 409.6 g/mol

Description

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide, also known as N-PEP-P2, is a novel synthetic derivative of the piperazine class of compounds. It is a small molecule inhibitor of the enzyme acetylcholinesterase (AChE) and has been studied for its potential applications in scientific research and drug development. N-PEP-P2 is a promising therapeutic agent due to its ability to modulate the activity of AChE, which is involved in the regulation of essential neurotransmitters.

Mechanism of Action

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide is a reversible inhibitor of AChE, meaning that it binds to the active site of the enzyme and prevents the enzyme from catalyzing the hydrolysis of acetylcholine. This inhibition of AChE leads to an increase in the concentration of acetylcholine, which in turn leads to an increase in the activity of certain neurotransmitters.
Biochemical and Physiological Effects
This compound has been found to modulate the activity of AChE and has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the activity of certain neurotransmitters, including serotonin, dopamine, and norepinephrine. In addition, research has shown that this compound can also modulate the activity of certain enzymes, including monoamine oxidase and phosphodiesterase.

Advantages and Limitations for Lab Experiments

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide has several advantages for use in lab experiments. It is a relatively small molecule, which makes it easy to synthesize and handle. In addition, it has a high affinity for AChE, which makes it an ideal tool for studying the effects of AChE inhibition. However, this compound also has some limitations. It is a reversible inhibitor of AChE, meaning that it must be continuously applied in order to maintain its effect. In addition, it may not be suitable for use in certain systems due to its potential to interact with other molecules.

Future Directions

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide has a wide range of potential applications in scientific research and drug development. Future research could focus on investigating the effects of this compound on other enzymes and neurotransmitters, as well as exploring its potential for use in drug development. In addition, further studies could focus on optimizing the synthesis of this compound and developing new derivatives with improved properties. Finally, research could be conducted to identify potential therapeutic applications of this compound, such as the treatment of neurological disorders.

Synthesis Methods

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide is synthesized by a two-step process involving the reaction of 4-(3-methylphenyl)piperazine and 2-propylpentanamide. The first step is the reaction of the piperazine with a sulfonyl chloride, which yields an intermediate sulfonyl ester. This intermediate is then reacted with 2-propylpentanamide in the presence of a base to form this compound.

Scientific Research Applications

N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)-2-propylpentanamide has been studied for its potential applications in scientific research. It has been found to be a potent inhibitor of AChE and has been used to study the effects of AChE inhibition in various systems. Research has shown that this compound has the ability to modulate the activity of AChE and may be useful in studying the role of AChE in the regulation of essential neurotransmitters.